Cas no 19532-35-5 (1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester
• CAS No: 19532-35-5
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 1387489
• PubChem ID: 14129378
• Update Time: 2025-04-20

1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-, ethyl ester
• Ethyl 1-(4-chlorophenyl)-1H-pyrazole-3-carboxylate
• 19532-35-5
• ethyl 1-(4-chlorophenyl)pyrazole-3-carboxylate
• ethyl 1-(4-chlorophenyl)-1h-pyrazolecarboxylate
• SCHEMBL15754911
• BXARJABSUGEGFH-UHFFFAOYSA-N
• DB-124673

• Inchi： 1S/C12H11ClN2O2/c1-2-17-12(16)11-7-8-15(14-11)10-5-3-9(13)4-6-10/h3-8H,2H2,1H3
• InChI Key： BXARJABSUGEGFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=CC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 250.05103
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12